N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide

• Molecular Formula: C18H14ClN3O3S
• Molecular Weight: 387.8 g/mol
• IUPAC Name: N-[4-[2-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]phenyl]acetamide
• InChI: InChI=1S/C18H14ClN3O3S/c1-11(23)20-13-8-6-12(7-9-13)16(24)10-26-18-22-21-17(25-18)14-4-2-3-5-15(14)19/h2-9H,10H2,1H3,(H,20,23)
• InChI Key: GPSCMLZKYJYIMN-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3Cl

Description

N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response, pain, and fever. By inhibiting the activity of COX enzymes, N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide has anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have antitumor activity. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide in lab experiments is its potential applications in the field of medicine. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, as well as antitumor activity. However, one limitation is that its mechanism of action is not fully understood, and further studies are needed to fully understand its biochemical and physiological effects.

Future Directions

There are many future directions for the study of N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide. One direction is to further study its potential applications in the field of medicine, particularly in the treatment of inflammation, pain, fever, and tumors. Another direction is to study its mechanism of action and its biochemical and physiological effects in more detail. Additionally, further studies are needed to determine the optimal dosage and administration of N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide for its potential applications in the field of medicine.

Synthesis Methods

N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide has been synthesized using various methods. One of the most common methods is the reaction of 2-chlorobenzoyl chloride and 5-amino-1,3,4-oxadiazole-2-thiol in the presence of a base such as triethylamine. The resulting product is then reacted with 4-aminobenzoyl chloride in the presence of a base to obtain N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide.

Scientific Research Applications

N-[4-({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)phenyl]acetamide has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use as an antitumor agent.